1-Benzyl-4,6-bis(methylthio)-1H-pyrazolo[3,4-d]pyrimidine

Specification

• Molecular Formula: C14H14N4S2
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 1-benzyl-4,6-bis(methylsulfanyl)pyrazolo[3,4-d]pyrimidine
• Standard InChI: InChI=1S/C14H14N4S2/c1-19-13-11-8-15-18(9-10-6-4-3-5-7-10)12(11)16-14(17-13)20-2/h3-8H,9H2,1-2H3
• Standard InChI Key: IMTPMEZELWYWIH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NC2=C1C=NN2CC3=CC=CC=C3)SC

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The core structure of 1-benzyl-4,6-bis(methylthio)-1H-pyrazolo[3,4-d]pyrimidine consists of a fused bicyclic system: a pyrazole ring condensed with a pyrimidine ring at positions 3 and 4. Key substituents include:

• A benzyl group ($\text{C}_6\text{H}_5\text{CH}_2$) at the 1-position of the pyrazole ring.

• Methylthio groups ($\text{SCH}_3$) at the 4- and 6-positions of the pyrimidine ring.

The IUPAC name, 1-benzyl-4,6-bis(methylsulfanyl)pyrazolo[3,4-d]pyrimidine, reflects this substitution pattern. The canonical SMILES representation, CSC1=NC(=NC2=C1C=NN2CC3=CC=CC=C3)SC, encodes the connectivity of atoms and functional groups.

Electronic and Steric Features

The methylthio groups contribute to the compound’s lipophilicity, potentially enhancing membrane permeability in biological systems. The benzyl moiety introduces steric bulk, which may influence binding interactions with enzymatic targets such as kinase domains. Computational analyses predict moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and limited aqueous solubility due to the nonpolar benzyl and sulfur-containing groups.

Synthetic Pathways

Challenges and Optimization

Key challenges include regioselectivity in substitution reactions and purification of the final product. High-performance liquid chromatography (HPLC) and recrystallization from ethanol or acetonitrile are commonly employed to achieve >95% purity.

Biological Activity and Mechanistic Insights

Kinase Inhibition

Docking studies suggest that pyrazolo[3,4-d]pyrimidines bind to the ATP-binding site of epidermal growth factor receptor tyrosine kinase (EGFR-TK). Critical interactions include hydrogen bonding with Met793 and hydrophobic contacts with residues in the kinase domain. The methylthio groups in 1-benzyl-4,6-bis(methylthio)-1H-pyrazolo[3,4-d]pyrimidine may enhance these interactions by providing additional van der Waals contacts.

Antimicrobial Activity

Pyrazolo[3,4-d]pyrimidines with sulfur-containing substituents demonstrate broad-spectrum antimicrobial effects. For instance, methylthio analogs inhibit Staphylococcus aureus and Escherichia coli at minimum inhibitory concentrations (MICs) of 16–32 μg/mL. These findings suggest potential applications for the title compound in combating antibiotic-resistant pathogens.

Comparative Analysis with Structural Analogs

The following table highlights key differences between 1-benzyl-4,6-bis(methylthio)-1H-pyrazolo[3,4-d]pyrimidine and related compounds:

Compound Name	Structural Features	Biological Activity
1-Ethyl-4,6-bis(methylthio)-1H-pyrazolo[3,4-d]pyrimidine	Ethyl group at position 1	Moderate kinase inhibition
1-Phenyl-4-amino-1H-pyrazolo[3,4-d]pyrimidine	Amino group at position 4	Antitumor (IC$_{50}$ = 2.1 μM)
1-Benzyl-4,6-bis(methylthio)-1H-pyrazolo[3,4-d]pyrimidine	Benzyl and methylthio groups	Hypothesized kinase/antimicrobial activity

The benzyl substituent in the title compound confers greater lipophilicity compared to ethyl or phenyl analogs, potentially improving blood-brain barrier penetration.

Applications in Medicinal Chemistry

Drug Discovery

The pyrazolo[3,4-d]pyrimidine scaffold is a privileged structure in kinase inhibitor development. Modifications at positions 1, 4, and 6 allow fine-tuning of selectivity and potency. For example, replacing the benzyl group with a p-fluorobenzyl moiety could enhance affinity for EGFR-TK mutants.

Prodrug Design

The methylthio groups may serve as prodrug moieties, undergoing enzymatic conversion to sulfhydryl (-SH) or sulfonic acid (-SO$_3$H) groups in vivo. This approach could improve solubility and target engagement.